Cas no 1467231-86-2 (1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1467231-86-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5833389
• PubChem ID: 82402773
• Update Time: 2025-11-02

1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid
• 1467231-86-2
• EN300-1831065

• Inchi： 1S/C10H12N2O2/c1-7-8(12-6-5-11-7)10(9(13)14)3-2-4-10/h5-6H,2-4H2,1H3,(H,13,14)
• InChI Key： HIYUTILQEUMOON-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=NC=CN=2)CCC1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1467231-86-2)

1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1467231-86-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a cyclobutane core linked to a 3-methylpyrazine moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it valuable for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The growing interest in 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in modulating enzyme activity, which aligns with current trends in targeted drug design and precision medicine. The compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of novel analogs with enhanced pharmacokinetic properties.

From a synthetic perspective, 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid is often synthesized via multi-step organic reactions, including cyclization and functional group transformations. Its pyrazine ring contributes to its stability and bioavailability, making it a preferred scaffold in modern drug development. The compound’s CAS No. 1467231-86-2 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research.

In the context of AI-driven drug discovery, 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid has been identified as a promising candidate for virtual screening and molecular docking studies. Computational chemists leverage its structural features to predict binding affinities with target proteins, accelerating the identification of potential drug leads. This aligns with the increasing demand for cost-effective and time-efficient drug development strategies.

The agrochemical sector also benefits from derivatives of 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid, particularly in the formulation of eco-friendly pesticides. Its ability to interact with biological systems makes it a viable option for developing next-generation crop protection agents. As sustainability becomes a key focus in agriculture, this compound’s role in green chemistry solutions is gaining traction.

Market analysts highlight the rising demand for 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid in regions with robust pharmaceutical and agrochemical industries. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and commercial enterprises. The compound’s patent landscape and regulatory status are frequently discussed topics, underscoring its commercial potential.

For researchers seeking high-quality 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity. These practices ensure reliable results in downstream applications.

In summary, 1-(3-methylpyrazin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1467231-86-2) represents a critical building block in modern chemical research. Its applications span drug discovery, agrochemical innovation, and computational chemistry, making it a compound of enduring interest. As scientific advancements continue, its role in addressing global health and agricultural challenges is expected to expand further.